Cas no 2229126-08-1 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal
• CAS No: 2229126-08-1
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6395488
• PubChem ID: 165778153
• Update Time: 2025-10-29

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal
• 2229126-08-1
• EN300-1921756

• Inchi： 1S/C8H11BrN2O/c1-8(2,5-12)6-4-7(9)10-11(6)3/h4-5H,1-3H3
• InChI Key： SNZSSJJCJVNJDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C=O)(C)C)N(C)N=1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal

Compound 2229126-08-1: 2-(3-Bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal

The compound with CAS number 2229126-08-1, commonly referred to as 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of aldehydes and features a unique structure that combines a pyrazole ring with an aldehyde group, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The presence of the bromine atom in the pyrazole ring introduces additional reactivity, enabling this compound to participate in a wide range of reactions, including nucleophilic substitutions and cross-coupling reactions. These properties make it an attractive candidate for researchers exploring novel therapeutic agents.

The synthesis of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanal typically involves multi-step processes that emphasize the importance of stereocontrol and regioselectivity. One such method involves the reaction of a suitably substituted pyrazole derivative with an aldehyde precursor under controlled conditions. This approach not only ensures high yields but also allows for fine-tuning of the product's properties, which is crucial for its application in drug design.

In terms of applications, this compound has shown promise in the development of bioactive molecules. For instance, researchers have utilized it as a key intermediate in the synthesis of compounds targeting specific biological pathways, such as those involved in inflammation and cancer cell proliferation. Its ability to undergo various functional group transformations further enhances its utility in medicinal chemistry.

From an environmental perspective, understanding the behavior and degradation pathways of pyrazole-containing compounds is essential for assessing their potential impact on ecosystems. Recent studies have indicated that these compounds can undergo biodegradation under certain conditions, although further research is needed to fully characterize their environmental fate.

In conclusion, compound 2229126-08-1 stands out as a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure, reactivity, and applicability in drug discovery underscore its importance in modern organic chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly prominent role in the development of innovative chemical solutions.